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Compound of Interest

2-Methyl-5-(methylthio)pyrimidin-
Compound Name:

4-ol
CAS No.: 66699-20-5
Cat. No.: B15072233

Get Quote
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Target Audience: Researchers, Medicinal Chemists, and Process Scientists Subject: 4-Chloro-
6-isopropylpyrimidin-2-amine (CAS 73576-33-7)

Executive Summary

In the landscape of modern drug discovery and agrochemical development, functionalized
pyrimidines serve as privileged scaffolds. CAS 73576-33-7, formally known as 4-chloro-6-
isopropylpyrimidin-2-amine, is a highly versatile, bifunctional building block. As a Senior
Application Scientist, | approach this molecule not just as a chemical commaodity, but as a
precisely engineered precursor. Its structural architecture—featuring a reactive electrophilic
center (C4-Cl), a lipophilic modifier (C6-isopropyl), and a hydrogen-bond donor (C2-amino)—
makes it indispensable for synthesizing complex active pharmaceutical ingredients (APIS),
including kinase inhibitors and 5-HT receptor modulators.

This whitepaper provides a comprehensive, causality-driven breakdown of its physicochemical
properties, de novo synthesis, and core reactivity profiles.
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Chemical Identity & Physicochemical Profiling

Understanding the physical and chemical parameters of CAS 73576-33-7 is the first step in

predicting its behavior in both synthetic workflows and biological systems. The isopropyl group

significantly enhances the molecule's lipophilicity (clogP), which translates to improved

membrane permeability in downstream API derivatives. Meanwhile, the electron-withdrawing

nature of the pyrimidine nitrogen atoms drastically lowers the lowest unoccupied molecular

orbital (LUMO) of the ring, activating the C4-chlorine for nucleophilic attack.

ble 1: Quantitative Physicochemical

Property

Mechanistic Implication

CAS Number

73576-33-7

Unique identifier for
regulatory/procurement

tracking 1.

Molecular Formula

C7H10CINs

Dictates mass balance and

stoichiometric calculations.

Molecular Weight

171.63 g/mol

Low molecular weight ensures
high atom economy in coupling

reactions 2.

Melting Point

97 -102 °C

Indicates a stable crystalline
lattice; useful for purity
validation via DSC 3.

Appearance

Off-white to pale yellow solid

Visual indicator of oxidation or

residual synthetic impurities.

Solubility

Soluble in MeOH, EtOH, DCM.
Slightly soluble in H20.

Dictates solvent selection for
extraction (DCM/EtOAc) and

recrystallization 4.

De Novo Synthesis Workflow

The synthesis of CAS 73576-33-7 is a classic example of heterocycle construction followed by

functional group activation. A robust, self-validating two-step protocol is outlined below.
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Step-by-Step Methodology

Step 1: Pyrimidine Core Condensation
e Objective: Construct the 2-amino-6-isopropylpyrimidin-4-ol intermediate.

e Procedure: React ethyl 4-methyl-3-oxopentanoate (a -ketoester) with guanidine
hydrochloride in the presence of a base (e.g., sodium ethoxide) in absolute ethanol. Reflux
for 4-6 hours.

o Causality & Logic: The base liberates free guanidine, which acts as a bis-nucleophile. It
attacks the ester carbonyl and the ketone carbonyl sequentially, driving a thermodynamically
favorable cyclization. The release of water and ethanol forces the equilibrium toward the
stable pyrimidinol core 1.

Step 2: Electrophilic Chlorination
o Objective: Convert the tautomeric C4-hydroxyl group into a reactive C4-chloro leaving group.

e Procedure: Suspend the intermediate from Step 1 in neat phosphorus oxychloride (POCIs).
Heat to reflux (90-110 °C) for 2-6 hours. Monitor via LC-MS.

o Causality & Logic: Pyrimidinols exist primarily in their stable lactam tautomeric form. POCIs
acts as both solvent and reagent, converting the lactam oxygen into a good leaving group
(dichlorophosphate intermediate), which is subsequently displaced by chloride ions.

o Self-Validating Quench: The reaction must be poured over crushed ice slowly. Why? The
hydrolysis of unreacted POCIs is violently exothermic and releases toxic HCI gas. The
mixture is then neutralized to pH 7-8 using NaHCOs before extraction with ethyl acetate. This
ensures the 2-amino group is not protonated, keeping the product in the organic phase 1.

Ethyl 4-methyl-
3-oxopentanoate

Guanidine
(Base)

Step 1: C i
(Cyclization)

tOH 2-Amino-6-isopropyl- Step 2: Chlorination - HCl, - PO2C! CAS 73576-33-7
pyrimidin-4-ol (POCI3, Reflux) (Target API Precursor)
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Fig 1: Two-step de novo synthesis workflow for CAS 73576-33-7.

Core Reactivity: Nucleophilic Aromatic Substitution
(SnAr)

The primary industrial and research utility of CAS 73576-33-7 lies in its SnAr reactivity at the C4
position. The electron-deficient nature of the pyrimidine ring makes the chlorine atom an
exceptional leaving group when attacked by nucleophiles such as amines, anilines, or thiols 3.

Microwave-Assisted SnAr Protocol

Traditional thermal heating for SnAr can lead to prolonged reaction times and degradation.
Utilizing microwave irradiation provides rapid kinetic energy to overcome the activation barrier
of the Meisenheimer complex.

e Reagent Loading: In a microwave-safe vial, combine CAS 73576-33-7 (1.0 eq) and the
target amine nucleophile (1.2 eq).

e Solvent & Base: Add anhydrous propanol (solvent) and N,N-diisopropylethylamine (DIPEA)
or triethylamine (2.0 eq) to act as an acid scavenger. Logic: The base neutralizes the HCI
generated during substitution, preventing the protonation of the incoming nucleophile.

¢ Irradiation: Seal and heat in a microwave reactor at 120-140 °C for 15-30 minutes.

o Workup: Disperse the crude mixture in saturated agueous NaHCOs and extract with
dichloromethane. Dry the organic layer over anhydrous Na=SO4 and concentrate in vacuo.
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Fig 2: SnAr mechanistic pathway at the C4 position of CAS 73576-33-7.

Safety and Handling

As a halogenated pyrimidine derivative, CAS 73576-33-7 carries specific occupational hazards.

It is classified as a skin and eye irritant (H315, H319) and may cause respiratory irritation
(H335) 5.

e Storage: Must be stored in a cool, dry place in tightly sealed containers, strictly away from
strong oxidizing agents to prevent degradation of the primary amine 4.

» PPE: Nitrile gloves, safety goggles, and a properly ventilated fume hood are mandatory
during SnAr setups to avoid inhalation of fine crystalline dust.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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